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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B10829901

Application Notes and Protocols: TDRL-551

For Researchers, Scientists, and Drug Development Professionals

Introduction

TDRL-551 is a potent small molecule inhibitor of Replication Protein A (RPA), a critical
component of the DNA damage response (DDR) and DNA replication pathways.[1][2] By
disrupting the interaction between RPA and single-stranded DNA (ssDNA), TDRL-551 can
enhance the efficacy of DNA-damaging agents like platinum-based chemotherapy, making it a
valuable tool for cancer research and drug development.[1][3] These application notes provide
detailed protocols for the preparation of TDRL-551 stock solutions for use in cell culture
experiments.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of TDRL-551 is provided in the table below.
Adherence to recommended storage conditions is crucial for maintaining the stability and
activity of the compound.
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Property Value Source
Molecular Weight 591.83 g/mol [1]
Formula C25H23CIIN304 [1]
Appearance Off-white to light yellow solid [1]
Purity >98% (typical)
. DMSO: 62.5 mg/mL (105.60
Solubility [1]
mM)

-20°C for 3 years, 4°C for 2
Storage (Powder) [1]
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [1]
month

Preparation of TDRL-551 Stock Solutions

Materials:

e TDRL-551 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (recommended for complete dissolution)
Protocol:

o Determine the Desired Stock Concentration: A common starting stock concentration is 10
mM. Calculations for preparing a 10 mM stock solution are provided in the table below.
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o Weigh TDRL-551 Powder: Accurately weigh the required amount of TDRL-551 powder in a
sterile microcentrifuge tube.

e Add DMSO: Add the calculated volume of high-quality, anhydrous DMSO to the powder. It is
important to use newly opened DMSO as it is hygroscopic, and water absorption can affect
solubility.[1]

o Dissolve the Compound:
o Vortex the solution vigorously for 1-2 minutes.

o For complete dissolution, sonicate the solution in an ultrasonic water bath until no visible
particles remain.[1]

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for shorter-term storage (up to 1 month).[1]

Stock Solution Preparation Calculator:

) Volume of DMSO to Volume of DMSO to Volume of DMSO to
Desired Stock

. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration
TDRL-551 TDRL-551 TDRL-551
1mM 1.6897 mL 8.4484 mL 16.8967 mL
10 mM 0.1690 mL 0.8448 mL 1.6897 mL
50 mM 0.0338 mL 0.1690 mL 0.3379 mL

Note: The volumes are calculated based on the molecular weight of 591.83 g/mol .

Mechanism of Action: Inhibition of RPA

TDRL-551 functions by directly binding to RPA and inhibiting its interaction with single-stranded
DNA (ssDNA).[3] RPAis a key protein in DNA replication and repair pathways, including
nucleotide excision repair (NER) and homologous recombination (HR).[2][3] By preventing RPA
from binding to ssDNA, TDRL-551 disrupts these critical cellular processes, leading to an
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accumulation of DNA damage and sensitizing cancer cells to agents that induce DNA lesions,
such as platinum-based drugs.[3]
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Caption: Mechanism of action of TDRL-551.

Experimental Workflow: Cell Viability Assay

The following diagram outlines a general workflow for assessing the effect of TDRL-551, alone
or in combination with other drugs, on cell viability using a standard assay such as MTT or
CellTiter-Glo®.
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Caption: General experimental workflow.
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Conclusion

Proper preparation and storage of TDRL-551 stock solutions are essential for obtaining reliable
and reproducible results in cell-based assays. The protocols and information provided here
serve as a comprehensive guide for researchers utilizing this potent RPA inhibitor in their
studies. Understanding the mechanism of action and employing a structured experimental
workflow will further enhance the quality and impact of the research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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